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Compound of Interest

Compound Name: Aplaviroc

Cat. No.: B1665140

For researchers, scientists, and drug development professionals handling Aplaviroc, a CCR5
entry inhibitor previously under investigation for HIV treatment, proper disposal is a critical
component of laboratory safety and environmental responsibility. Although the development of
Aplaviroc was discontinued in 2005 due to concerns of liver toxicity, its use in research
settings necessitates clear and safe disposal protocols.[1][2] While specific disposal guidelines
for Aplaviroc are not readily available, a comprehensive procedure can be established by
adhering to general principles of chemical and pharmaceutical waste management.

Core Principles for Aplaviroc Disposal

Given the historical context of Aplaviroc's development and the reasons for its discontinuation,
it should be handled as a potentially hazardous chemical. The primary goal is to prevent its
release into the environment and to ensure the safety of all personnel. The following
procedures are based on established guidelines for the disposal of investigational and
hazardous drugs.[3][4]

Step-by-Step Disposal Protocol

1. Personal Protective Equipment (PPE) and Handling:

e Always wear appropriate PPE, including double chemotherapy gloves, a lab coat, and safety
goggles, when handling Aplaviroc.[4]
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Conduct all manipulations of the compound, including preparation for disposal, within a
certified chemical fume hood to minimize inhalation exposure.

. Waste Segregation and Containment:
Do not mix Aplaviroc waste with other laboratory waste streams.[4]

All materials that have come into direct contact with Aplaviroc, including unused product,
contaminated labware (e.g., vials, pipette tips, gloves), and cleaning materials, must be
segregated as hazardous chemical waste.

Solid waste should be collected in a designated, leak-proof, and clearly labeled hazardous
waste container.

Liquid waste containing Aplaviroc should be collected in a separate, sealed, and
appropriately labeled hazardous waste container.

. Decontamination of Work Surfaces:

Following any handling of Aplaviroc, thoroughly decontaminate all work surfaces. The
specific deactivating agent will depend on institutional protocols, but a common approach
involves a sequence of cleaning with a suitable solvent followed by a detergent solution.

. Final Disposal Procedure:

All collected Aplaviroc waste must be disposed of through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste management company.[3][5]

Do not dispose of Aplaviroc down the drain or in the regular trash.[5][6]

Ensure that all waste containers are properly labeled with the contents ("Aplaviroc Waste"),
the associated hazards, and the date of accumulation.

Quantitative Data Summary

While specific quantitative disposal parameters for Aplaviroc are not published, the following
table summarizes key chemical and physical properties relevant to its handling and potential
environmental impact.
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Property Value Source
Molar Mass 577.722 g-mol-1 [1]
CAS Number 461443-59-4 [1]

- DMSO: 500 mg/mL (814.11
Solubility o ] [7]
mM; with ultrasonic)

Experimental Protocols

As Aplaviroc's development was terminated, there are no publicly available, standardized
experimental protocols for its disposal or inactivation. The recommended procedure is to
adhere to the general guidelines for hazardous pharmaceutical waste disposal as outlined
above and to consult with your institution's EHS department for specific protocols.

Mandatory Visualizations
Aplaviroc Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Aplaviroc waste in a laboratory setting.
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Caption: A workflow diagram outlining the key steps for the safe disposal of Aplaviroc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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